Cas no 81905-05-7 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(phenylamino)methylene]-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(phenylamino)methylene]-
• CAS No: 81905-05-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 730016
• PubChem ID: 434594
• Update Time: 2025-04-19

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(phenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(phenylamino)methylene]-
• (4Z)-4-(anilinomethylidene)-3-methyl-1H-pyrazol-5-one
• DTXSID50420451
• 3-methyl-4-[(phenylamino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• 119858-62-7
• MFCD00138317
• NSC-352718
• 8B-098
• 5-methyl-4-(phenyliminomethyl)-1,2-dihydropyrazol-3-one
• 81905-05-7
• NSC352718
• AKOS015993544
• 4-(anilinomethylene)-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C11H11N3O/c1-8-10(11(15)14-13-8)7-12-9-5-3-2-4-6-9/h2-7H,1H3,(H2,13,14,15)/b12-7+
• InChI Key： FIXMZOBCMSGXPF-KPKJPENVSA-N
• SMILES： O=C1C(/C=N/C2C=CC=CC=2)=C(C)NN1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.5Ų